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Compound of Interest

Compound Name: 5-Chloroisatin

Cat. No.: B099725

An In-depth Review of the Synthesis, Physicochemical Properties, and Biological Activities of a
Versatile Heterocyclic Compound

For Researchers, Scientists, and Drug Development Professionals

Abstract

5-Chloroisatin, a halogenated derivative of isatin, is a versatile heterocyclic compound that
has garnered significant interest in medicinal chemistry and drug discovery. Its indole-2,3-dione
core structure serves as a privileged scaffold for the synthesis of a wide array of biologically
active molecules. This technical guide provides a comprehensive overview of 5-chloroisatin,
encompassing its physicochemical properties, synthesis, and known biological activities. While
guantitative biological data for the parent compound is limited in publicly available literature,
this document summarizes the reported activities of its derivatives, including their anticancer,
antiviral, and enzyme-inhibiting properties. Detailed experimental protocols for relevant
biological assays and a conceptual workflow for the synthesis and evaluation of isatin
derivatives are also provided to aid researchers in their investigations.

Physicochemical Properties

5-Chloroisatin is a pale yellow to reddish-brown crystalline powder. Its key physicochemical
properties are summarized in the table below.
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Property Value Reference
CAS Number 17630-76-1 [112][3114]
Molecular Formula CsH4CINO:2 [1][2][3]14]
Molecular Weight 181.58 g/mol [1112]131[4]
IUPAC Name 5-chloro-1H-indole-2,3-dione
Synonyms 5-Chloroindoline-2,3-dione [3][4]
Pale yellow to reddish or
Appearance _ [2]
yellow-brownish powder
Melting Point 254-258 °C [2]
Solubility Insoluble in water
C1=CC2=C(C=C1Cl)C(=0)C(=
SMILES [1]
O)N2
INChl=1S/C8H4CINO2/c9-4-1-
InChl 2-6-5(3-4)7(11)8(12)10-6/h1-

3H,(H,10,11,12)

Synthesis and Characterization

The synthesis of 5-chloroisatin is commonly achieved through the Sandmeyer isatin

synthesis. This method involves the reaction of 4-chloroaniline with chloral hydrate and

hydroxylamine to form an isonitrosoacetanilide intermediate, which is then cyclized in the

presence of a strong acid, such as sulfuric acid, to yield the final product.

A representative experimental workflow for the synthesis and subsequent derivatization of

isatin compounds is depicted below.
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Synthesis of 5-Chloroisatin

4-Chloroaniline

Chloral Hydrate,
Hydroxylamine,
Sodium Sulfate

G-chlorooximinoacetanilida

Conc. H2S0a4

5-Chloroisatin

Derivatization

Thiosemicarbazide,
Glacial Acetic Acid

5-Chloroisatin-3-thiosemicarbazone
Derivatives

Biological [Evaluation
In vitro assays
(e.g., MTT, Enzyme Inhibition)

'

Data Analysis
(ICs0/ECso Determination)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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